Cas no 875247-31-7 (Heptanoic acid,6,7-diamino-)

• Product Name: Heptanoic acid,6,7-diamino-
• CAS No: 875247-31-7
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 709796
• PubChem ID: 18356456
• Update Time: 2025-04-19

Heptanoic acid,6,7-diamino- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,6,7-diamino-
• 875247-31-7
• SCHEMBL8637959

• Inchi： 1S/C7H16N2O2/c8-5-6(9)3-1-2-4-7(10)11/h6H,1-5,8-9H2,(H,10,11)
• InChI Key： GDGUHGLYYRTIJW-UHFFFAOYSA-N
• SMILES： OC(CCCCC(CN)N)=O

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 89.3Ų